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Cat. No.: B121761

An In-depth Technical Guide to lodomethane-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction

lodomethane-13C (*3CHsl) is a stable, isotopically labeled form of iodomethane, where the
standard carbon-12 atom is replaced with a carbon-13 isotope. This substitution makes it an
invaluable tool in a variety of scientific disciplines, particularly in organic chemistry,
biochemistry, and pharmaceutical development. Its primary utility lies in its role as a
methylating agent and as a tracer for the methyl group in metabolic and mechanistic studies.
The presence of the 13C isotope allows for the tracking and quantification of molecules using
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry
(MS).[1][2] This guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of lodomethane-13C, its applications, and essential safety and
handling information.

Physical and Chemical Properties

The physical and chemical properties of lodomethane-13C are very similar to its unlabeled
counterpart, with the key difference being its molecular weight due to the heavier carbon
isotope.
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Property

Value

Molecular Formula

13CH3I[3]

Molecular Weight 142.93 g/mol [4]
CAS Number 4227-95-6[4]
Appearance Colorless liquid[1]
Melting Point -66.5 °C

Boiling Point 42 °CJ[5]

Density 2.290 g/mL at 25 °C

Refractive Index

n20/D 1.5293

Vapor Pressure

407.733 mmHg @ 20 °CJ[6] or 6.35 psi (20 °C)

Vapor Density

4.89 (vs air)

Isotopic Purity

=99 atom % 13C[4]

Chemical Purity

>99% (CP)

Solubility

Mixes with water[6]

Stability

Light and moisture sensitive; often contains

copper as a stabilizer[7][8]

Chemical Reactivity and Applications

lodomethane-13C is a potent methylating agent used to introduce a 13C-labeled methyl group

into a wide range of organic molecules. The carbon-iodine bond is relatively weak, making the

iodine a good leaving group in nucleophilic substitution reactions.

Key Applications:

 NMR Spectroscopy: lodomethane-13C is used to synthesize 13C-enriched compounds.[5]

The 13C nucleus is NMR-active, and its incorporation into molecules allows for detailed

structural elucidation and the study of molecular dynamics.[9] It is particularly useful in the

analysis of large proteins where specific amino acids can be isotopically labeled.[5]
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e Mass Spectrometry: The defined mass shift of M+1 compared to the unlabeled compound
makes it an excellent tool for tracer studies in metabolism and pharmacokinetics (DMPK).[2]
By administering a 13C-labeled drug, researchers can track its metabolic fate and identify
metabolites with high confidence.[2][9] This is also applied in "microtracer” studies to
determine key pharmacokinetic parameters.[2]

e Mechanistic Studies: It is employed to investigate reaction mechanisms, such as in the Heck
reaction, by tracking the path of the methyl group.[5]

e Glycomics: In a technique known as isotopic permethylation, lodomethane-13C is used for
the relative quantification of glycans in mass spectrometry analysis.

Spectroscopic Properties

e 1H NMR: The proton NMR spectrum of lodomethane-13C shows a doublet for the methyl
protons due to coupling with the 13C nucleus (1J_CH).

e 13C NMR: The carbon-13 NMR spectrum displays a quartet for the 13C-labeled carbon due to
coupling with the three attached protons. The chemical shift is a key identifier.[10][11]

o Mass Spectrometry: In mass spectrometry, molecules labeled with lodomethane-13C will
exhibit a molecular ion peak one mass unit higher than their unlabeled counterparts,
facilitating their identification and quantification.

Experimental Protocols
General Protocol for **C-Methylation of a Phenolic
Substrate

This protocol describes a general method for the O-methylation of a phenol using
lodomethane-13C.

Materials:
¢ Phenolic substrate

e lodomethane-13C
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e Potassium carbonate (K2COs) or another suitable base
o Acetone or Dimethylformamide (DMF) as solvent

e Stir plate and stir bar

e Round bottom flask

e Condenser (if heating)

» Standard workup and purification equipment (separatory funnel, rotary evaporator, column
chromatography supplies)

Procedure:

o Reaction Setup: In a clean, dry round bottom flask, dissolve the phenolic substrate (1
equivalent) in acetone or DMF.

o Base Addition: Add anhydrous potassium carbonate (1.5-2 equivalents) to the solution.

o Addition of lodomethane-13C: Add lodomethane-13C (1.1-1.2 equivalents) to the reaction
mixture.

o Reaction: Stir the mixture at room temperature or heat to a moderate temperature (e.g., 50-
60 °C) under an inert atmosphere (e.g., nitrogen or argon) until the reaction is complete, as
monitored by Thin Layer Chromatography (TLC).

o Workup:
o Cool the reaction mixture to room temperature.

Filter off the solid base and wash with the solvent.

[e]

o

Remove the solvent under reduced pressure using a rotary evaporator.

[¢]

Dissolve the residue in an organic solvent like ethyl acetate and wash with water and
brine.
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o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Purification: Filter off the drying agent and concentrate the solution. Purify the crude product
by column chromatography on silica gel to obtain the pure 3C-methylated product.

e Analysis: Confirm the structure and isotopic incorporation of the final product using *H NMR,
13C NMR, and mass spectrometry.
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Caption: Experimental workflow for 3C-methylation using lodomethane-13C.

Safety and Handling

lodomethane-13C is a hazardous chemical and must be handled with appropriate safety
precautions.[6]

 Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[7][10] It is also harmful in
contact with skin and can cause skin irritation and burns.[6][10]

» Carcinogenicity: It is suspected of causing cancer.[7][10]
» Handling:
o Always work in a well-ventilated area, preferably in a chemical fume hood.[6][7]

o Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[12]

o Avoid inhalation of vapors.[7]
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o Avoid contact with skin and eyes.[6] In case of contact, flush immediately with plenty of
water.[6]

e Storage:

o Store in a cool, dry, well-ventilated place between 2-8°C.[8]

o Keep containers tightly sealed and protected from light.[7]

o Itis often stabilized with copper wire.[8]

o Do not use aluminum or galvanized containers.[6]
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Caption: Key properties and applications of lodomethane-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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